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For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate elastomeric components is critical in research and pharmaceutical
applications to ensure material integrity and prevent contamination. Butyl rubber (IIR) and its
halogenated counterpart, chlorobutyl rubber (CIIR), are frequently utilized for their low
permeability and good chemical resistance. This guide provides an objective comparison of
their chemical resistance, supported by experimental data, to aid in the selection of the most
suitable material for your specific application.

Executive Summary

Chlorobutyl rubber generally exhibits enhanced chemical resistance compared to standard
butyl rubber, a result of the introduction of chlorine into the polymer structure. This chlorination
increases the polarity of the rubber, leading to better resistance against non-polar solvents and
an overall improvement in resistance to heat, ozone, and certain chemicals. While both
materials demonstrate good resistance to polar solvents and aqueous solutions, chlorobutyl
rubber often provides a superior barrier in more aggressive chemical environments.

Quantitative Comparison of Chemical Resistance

The following tables summarize experimental data comparing the performance of butyl rubber
and chlorobutyl rubber when exposed to various chemicals. The primary metrics for chemical
resistance presented here are the degree of swelling and the change in physical properties
after immersion, as per ASTM D471 guidelines.
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Table 1: Degree of Swelling in Various Chemicals

The degree of swelling indicates the extent to which a material absorbs a liquid. A lower
swelling percentage signifies better resistance. The data below illustrates the reduced swelling
of chlorobutyl rubber (CIIR) with increasing chlorine content compared to standard butyl
rubber (IIR).

Chlorobutyl Chlorobutyl Chlorobutyl Chlorobutyl

Chemical Butyl
. Rubber (3 Rubber (6 Rubber (9 Rubber (15
Medium Rubber (IIR)
wt% CI) wt% CI) wt% CI) wt% CI)
Petroleum
~175% ~160% ~155% ~140% ~125%

Solvent
Nitric Acid ~18% ~15% ~13% ~11% ~9%
Toluene ~250% ~225% ~210% ~190% ~170%
Engine

] ] ~15% ~12% ~10% ~8% ~7%
Mineral Oll

Data adapted from a study on solvent swelling-induced halogenation of butyl rubber.[1]

Table 2: Change in Physical Properties After Chlorination

Chlorination not only improves chemical resistance but also enhances the mechanical
properties of butyl rubber.

Chlorobutyl Rubber (15

Propert Butyl Rubber (IIR

perty y (IR) wt% Cl)
Tensile Strength 0.91 MPa 1.25 MPa
Hardness (Shore A) ~35 ~45

Data adapted from a study on the properties of halogenated butyl rubber.[1]

Qualitative Chemical Resistance Ratings
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This table provides a general overview of the chemical compatibility of butyl and chlorobutyl
rubber with various classes of chemicals.
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Chemical Class

Butyl Rubber (lIR)

Chlorobutyl
Rubber (CIIR)

Remarks

Acids (Dilute)

Good to Excellent

Excellent

Chlorination improves
resistance to acidic

environments.[2][3][4]

Acids (Concentrated,

Generally not

recommended for

o Unsatisfactory Unsatisfactory to Fair o )
Oxidizing) strong oxidizing acids.
[2]
Both elastomers show
Alkalis Good to Excellent Excellent good resistance to
bases.[2][3][4]
Highly resistant to
Alcohols Good to Excellent Excellent
most alcohols.[2]
Ketones (e.g., Good compatibility
Good to Excellent Excellent

Acetone, MEK)

with polar solvents.[2]

Esters Good Good to Excellent
Vegetable and Animal
) Good Good to Excellent

Oils

Not recommended for
. applications with
Petroleum-based Oils o
Poor Poor significant

& Fuels
hydrocarbon
exposure.

Aliphatic

Poor Poor

Hydrocarbons

Aromatic N .
Significant swelling

Hydrocarbons (e.g., Poor Poor
occurs.[1]

Toluene)

Halogenated Solvents  Poor Poor
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Halogenated butyls
show better resistance

Water and Steam Good Good to Excellent ]
to hot air and steam.

[5]

Key Differences and Considerations

Polarity and Solvent Resistance: The introduction of chlorine atoms increases the polarity of
the butyl rubber polymer chain.[1] This increased polarity is a key factor in the improved
resistance of CIIR to non-polar substances like petroleum solvents and oils, as it reduces the
thermodynamic favorability of the solvent molecules penetrating the rubber matrix.[1]

Thermal and Oxidative Stability: Halogenation leads to a more stable polymer backbone,
resulting in better resistance to heat and oxidation compared to non-halogenated butyl
rubber.[1]

Curing and Compatibility: Chlorobutyl rubber has a faster cure rate than standard butyl
rubber and exhibits better compatibility with other unsaturated rubbers.

Pharmaceutical Applications: In pharmaceutical applications, particularly for stoppers and
seals, halogenated butyl rubbers are often preferred.[5] While both chlorobutyl and
bromobutyl rubber are used, bromobutyl is sometimes favored for sensitive biologics due to
a lower potential for extractables and leachables.[6] However, chlorobutyl rubber is a
reliable and widely used material for many parenteral products.[6]

Experimental Protocols

The evaluation of chemical resistance of elastomers is standardized by methods such as ASTM
D471 - Standard Test Method for Rubber Property—Effect of Liquids.

ASTM DA471: Test for Effect of Liquids

Objective: To determine the changes in the physical properties of vulcanized rubber after

immersion in a liquid.

Methodology:
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e Specimen Preparation: Standardized test specimens of the rubber material are prepared
with specific dimensions (e.g., 25 mm x 50 mm x 2.0 mm). The initial mass, volume, and
physical properties (tensile strength, elongation, hardness) are measured.

 Liquid Immersion: The specimens are fully immersed in the test liquid in a closed container
to prevent liquid evaporation.

o Controlled Conditions: The immersion is carried out for a specified time period (e.g., 24, 72,
or 168 hours) and at a controlled temperature relevant to the intended application.

o Post-Immersion Analysis: After the immersion period, the specimens are removed, blotted
dry, and their properties are re-measured.

o Change in Mass: Calculated as a percentage increase from the initial mass.

o Change in Volume (Swelling): Determined by the dimensional-change method or by
weighing in a liquid (hydrostatic method). It is reported as a percentage change.

o Change in Physical Properties: Tensile strength, elongation at break, and hardness
(Durometer) are measured and compared to the initial values.

» Data Reporting: The results are reported as the percentage change in each property.

Elastomer Selection Workflow

The selection of an appropriate elastomer for a specific application is a multi-step process. The
following diagram illustrates a logical workflow for choosing between butyl and chlorobutyl
rubber based on chemical resistance requirements.
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Caption: Elastomer selection workflow based on chemical environment.

Conclusion

The chlorination of butyl rubber imparts a demonstrable improvement in its chemical

resistance, particularly against non-polar solvents, and enhances its thermal and oxidative
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stability. For applications involving exposure to a wide range of chemicals or more demanding
conditions, chlorobutyl rubber is often the more robust choice. However, for applications
where the chemical environment is well-defined and consists primarily of polar solvents or
aqueous solutions, standard butyl rubber can be a suitable and cost-effective option. The
selection process should always involve a thorough evaluation of the specific chemical
exposures, temperature conditions, and mechanical requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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